Cas no 628332-22-9 (1H-Pyrazole, 4-iodo-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazole, 4-iodo-3-(1-methylethyl)-
• CAS No: 628332-22-9
• MF: C₆H₉IN₂
• MW: 236.053533315659
• CID: 1640690
• PubChem ID: 60136601
• Update Time: 2025-07-31

1H-Pyrazole, 4-iodo-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-iodo-3-(1-methylethyl)-
• 628332-22-9
• 4-iodo-5-propan-2-yl-1H-pyrazole
• INBOIUGVELRNHO-UHFFFAOYSA-N
• 4-iodo-3-(propan-2-yl)-1H-pyrazole
• 4-iodo-(1-methylethyl)pyrazole
• 4-iodo-3-isopropyl-1H-pyrazole
• STL584465
• AKOS013047035
• SCHEMBL3519431

• Inchi： 1S/C6H9IN2/c1-4(2)6-5(7)3-8-9-6/h3-4H,1-2H3,(H,8,9)
• InChI Key： INBOIUGVELRNHO-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C(C)C

Computed Properties

• Exact Mass: 235.98067
• Monoisotopic Mass: 235.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68